Cas no 869535-75-1 (1-(naphthalen-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(naphthalen-2-yl)methylcyclopropan-1-amine
• CAS No: 869535-75-1
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 6352035
• PubChem ID: 55265359
• Update Time: 2025-05-24

1-(naphthalen-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-2-yl)methylcyclopropan-1-amine
• 1-naphthalen-2-ylmethyl-cyclopropylamine
• SCHEMBL1822811
• ATNLHYKLMMPXFP-UHFFFAOYSA-N
• AKOS006308852
• EN300-1850415
• 1-[(naphthalen-2-yl)methyl]cyclopropan-1-amine
• 869535-75-1

• Inchi： 1S/C14H15N/c15-14(7-8-14)10-11-5-6-12-3-1-2-4-13(12)9-11/h1-6,9H,7-8,10,15H2
• InChI Key： ATNLHYKLMMPXFP-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CC3C=CC=CC=3C=2)CC1

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(naphthalen-2-yl)methylcyclopropan-1-amine

Comprehensive Overview of 1-(Naphthalen-2-yl)methylcyclopropan-1-amine (CAS No. 869535-75-1)

1-(Naphthalen-2-yl)methylcyclopropan-1-amine (CAS No. 869535-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique naphthalene and cyclopropylamine structural motifs, offers a versatile platform for synthesizing novel derivatives with potential applications in drug discovery and advanced materials. Researchers are particularly interested in its molecular stability and bioactive potential, which make it a promising candidate for further exploration.

The chemical structure of 1-(Naphthalen-2-yl)methylcyclopropan-1-amine combines a naphthalene ring with a cyclopropylamine group, creating a hybrid framework that exhibits both aromatic and aliphatic properties. This duality enhances its reactivity and compatibility with various synthetic pathways, enabling the development of tailored compounds for specific applications. Recent studies highlight its role in medicinal chemistry, where it serves as a precursor for designing small-molecule inhibitors and therapeutic agents targeting neurological and metabolic disorders.

In the context of sustainability and green chemistry, 1-(Naphthalen-2-yl)methylcyclopropan-1-amine has been explored for its potential in eco-friendly synthesis. Its ability to undergo catalytic transformations with minimal waste generation aligns with the growing demand for sustainable chemical processes. Additionally, its low toxicity profile makes it a safer alternative for industrial applications, addressing concerns about environmental impact and worker safety.

The compound's physical and chemical properties, such as its melting point, solubility, and stability under various conditions, have been extensively documented. These properties are critical for its integration into formulation development and process optimization in industries ranging from pharmaceuticals to agrochemicals. For instance, its solubility in organic solvents facilitates its use in high-throughput screening and combinatorial chemistry.

Recent advancements in computational chemistry and AI-driven drug discovery have further elevated the importance of 1-(Naphthalen-2-yl)methylcyclopropan-1-amine. Researchers leverage molecular docking and quantum mechanical calculations to predict its interactions with biological targets, accelerating the identification of lead compounds. This approach aligns with the broader trend of digital transformation in chemical research, where machine learning and big data analytics play pivotal roles.

From a market perspective, the demand for 1-(Naphthalen-2-yl)methylcyclopropan-1-amine is expected to grow, driven by its applications in innovative therapeutics and functional materials. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its patent landscape also reflects its commercial potential, with several filings highlighting its utility in proprietary formulations.

In summary, 1-(Naphthalen-2-yl)methylcyclopropan-1-amine (CAS No. 869535-75-1) represents a compelling case study in the intersection of organic chemistry, pharmaceutical innovation, and sustainable technology. Its multifaceted applications and adaptability to modern research methodologies position it as a valuable asset in the scientific community. As interest in tailored chemical solutions continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical research and industrial applications.